The consecutive determinations of perchlorate and nitrate ions
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9679200501
Abstract
A method is described for the determination of nitrate and perchlorate ions in admixture; it is applicable to amounts of each ion in the range 1 to 25 mg. The method is based on the initial precipitation and gravimetric determination of tetraphenylphosphonium perchlorate. The filtrate from this precipitation is treated with the new nitrate precipitant, N-(4-chlorobenzyl)-1-naphthylmethylamine and the corresponding nitrate salt is filtered off, and determined gravimetrically or titrimetrically. The method is satisfactory for ratios of nitrate to perchlorate of l : 4路8 to 8路3: 1, the widest range tested.
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